5/'-O-DMT-N2-Isobutyryl-2/'-O-methyl-D-guanosine
5/'-O-DMT-N2-Isobutyryl-2/'-O-methyl-D-guanosine
Brand Name:
Vulcanchem
CAS No.:
114745-26-5
VCID:
VC0045425
InChI:
InChI=1S/C36H39N5O8/c1-21(2)32(43)39-35-38-31-28(33(44)40-35)37-20-41(31)34-30(47-5)29(42)27(49-34)19-48-36(22-9-7-6-8-10-22,23-11-15-25(45-3)16-12-23)24-13-17-26(46-4)18-14-24/h6-18,20-21,27,29-30,34,42H,19H2,1-5H3,(H2,38,39,40,43,44)/t27-,29-,30-,34-/m1/s1
SMILES:
CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3C(C(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)O)OC
Molecular Formula:
C36H39N5O8
Molecular Weight:
669.7 g/mol
5/'-O-DMT-N2-Isobutyryl-2/'-O-methyl-D-guanosine
CAS No.: 114745-26-5
Main Products
VCID: VC0045425
Molecular Formula: C36H39N5O8
Molecular Weight: 669.7 g/mol
| CAS No. | 114745-26-5 |
|---|---|
| Product Name | 5/'-O-DMT-N2-Isobutyryl-2/'-O-methyl-D-guanosine |
| Molecular Formula | C36H39N5O8 |
| Molecular Weight | 669.7 g/mol |
| IUPAC Name | N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxy-3-methoxyoxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide |
| Standard InChI | InChI=1S/C36H39N5O8/c1-21(2)32(43)39-35-38-31-28(33(44)40-35)37-20-41(31)34-30(47-5)29(42)27(49-34)19-48-36(22-9-7-6-8-10-22,23-11-15-25(45-3)16-12-23)24-13-17-26(46-4)18-14-24/h6-18,20-21,27,29-30,34,42H,19H2,1-5H3,(H2,38,39,40,43,44)/t27-,29-,30-,34-/m1/s1 |
| Standard InChIKey | ISQLJOGRNUQHJX-WIFIACMTSA-N |
| Isomeric SMILES | CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)O)OC |
| SMILES | CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3C(C(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)O)OC |
| Canonical SMILES | CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3C(C(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)O)OC |
| PubChem Compound | 14991812 |
| Last Modified | Nov 14 2021 |
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